Cas no 84083-17-0 (1(3H)-Isobenzofuranone,3-[4-(diethylamino)phenyl]-3-(4-methylphenyl)-)

1(3H)-Isobenzofuranone,3-[4-(diethylamino)phenyl]-3-(4-methylphenyl)- structure
84083-17-0 structure
Product name:1(3H)-Isobenzofuranone,3-[4-(diethylamino)phenyl]-3-(4-methylphenyl)-
CAS No:84083-17-0
MF:C25H25NO2
MW:371.4715
CID:728026
PubChem ID:44154211

1(3H)-Isobenzofuranone,3-[4-(diethylamino)phenyl]-3-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1(3H)-Isobenzofuranone,3-[4-(diethylamino)phenyl]-3-(4-methylphenyl)-
    • 3-[4-(diethylamino)phenyl]-3-(4-methylphenyl)-2-benzofuran-1-one
    • 3-[4-(diethylamino)phenyl]-3-(p-tolyl)phthalide
    • NS00058621
    • 84083-17-0
    • DTXSID601004364
    • EINECS 282-066-2
    • 3-[4-(Diethylamino)phenyl]-3-(4-methylphenyl)-2-benzofuran-1(3H)-one
    • 3-(4-(Diethylamino)phenyl)-3-(p-tolyl)phthalide
    • Inchi: InChI=1S/C25H25NO2/c1-4-26(5-2)21-16-14-20(15-17-21)25(19-12-10-18(3)11-13-19)23-9-7-6-8-22(23)24(27)28-25/h6-17H,4-5H2,1-3H3
    • InChI Key: ITVGBYWULHOXRJ-UHFFFAOYSA-N
    • SMILES: CCN(CC)C1=CC=C(C=C1)C2(C3=CC=CC=C3C(=O)O2)C4=CC=C(C=C4)C

Computed Properties

  • Exact Mass: 371.189
  • Monoisotopic Mass: 371.189
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 529
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 29.5A^2

Experimental Properties

  • Density: 1.16
  • Boiling Point: 536.5°C at 760 mmHg
  • Flash Point: 170.2°C
  • Refractive Index: 1.622

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